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Personal protective equipment for handling 2,5-
Dihydroxybenzaldehyde
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Compound of Interest

Compound Name: 2,5-Dihydroxybenzaldehyde

Cat. No.: B135720

Essential Safety and Handling Guide for 2,5-
Dihydroxybenzaldehyde

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of 2,5-Dihydroxybenzaldehyde (CAS No. 1194-98-5), also known as
Gentisaldehyde. Adherence to these procedures is critical to minimize risks and ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dihydroxybenzaldehyde is classified as a hazardous chemical that can cause skin
irritation, serious eye irritation, and may lead to an allergic skin reaction or respiratory
irritation[1][2]. Therefore, appropriate personal protective equipment must be worn at all times.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specificatio Standard
_ _ OSHA 29 CFR 1910.133 or
Eye Protection Goggles or face shield
European Standard EN166[1]
) Protective gloves (e.g., Nitrile Consult glove manufacturer for
Hand Protection )
rubber) breakthrough time
] Long-sleeved clothing or lab
Body Protection N/A
coat
NIOSH/MSHA or European Required if exposure limits are
Respiratory Protection Standard EN 149 approved exceeded or irritation is
respirator experienced[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,5-Dihydroxybenzaldehyde is crucial to prevent exposure
and contamination.

1. Preparation:

o Ensure a well-ventilated area, such as a chemical fume hood, is used for all handling
procedures.

o Verify that an eyewash station and safety shower are readily accessible.[1]
o Assemble all necessary PPE as detailed in Table 1.

o Have spill control materials (e.g., absorbent pads, sand) readily available.
2. Handling:

¢ Avoid generating dust.[1]

o Weigh and transfer the chemical within the ventilated enclosure.

e Do not get the chemical in eyes, on skin, or on clothing.[1]
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Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling.[1]

w

. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Keep away from heat, sparks, and open flames.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

4. First Aid Measures:
Exposure Route First Aid Procedure
Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get
medical attention.[1][2]
Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation
persists, call a physician.[1][2]
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if you
feel unwell.[1][2]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical aid.[2][4]

Disposal Plan

Proper disposal of 2,5-Dihydroxybenzaldehyde and its containers is essential to prevent
environmental contamination.

» Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]
All waste must be handled in accordance with local, state, and federal regulations.[5]
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» Contaminated PPE: Contaminated work clothing should not be allowed out of the workplace.
[1] Dispose of contaminated gloves and clothing as hazardous waste.

o Empty Containers: Do not reuse empty containers. Dispose of them in accordance with
official regulations.

Workflow for Safe Handling of 2,5-
Dihydroxybenzaldehyde
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Caption: Workflow for the safe handling of 2,5-Dihydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b135720?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC114840050&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10530401&countryCode=ES&language=en
https://www.dakenchem.com/25-dihydroxybenzaldehyde/
https://www.chemicalbook.com/ProductMSDSDetailCB7146305_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB7146305_EN.htm
https://datasheets.scbt.com/sc-238279.pdf
https://www.benchchem.com/product/b135720#personal-protective-equipment-for-handling-2-5-dihydroxybenzaldehyde
https://www.benchchem.com/product/b135720#personal-protective-equipment-for-handling-2-5-dihydroxybenzaldehyde
https://www.benchchem.com/product/b135720#personal-protective-equipment-for-handling-2-5-dihydroxybenzaldehyde
https://www.benchchem.com/product/b135720#personal-protective-equipment-for-handling-2-5-dihydroxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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